BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to N-Butyl-N-
ethylaniline (C12H19N)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Butyl-N-ethylaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Butyl-N-ethylaniline is a tertiary aromatic amine with the molecular formula C12H19N.[1]
This guide provides a comprehensive overview of its chemical and physical properties,
synthesis, and known applications, with a particular focus on its role as a versatile intermediate
in the synthesis of dyes, pharmaceuticals, and agrochemicals.[1] While specific biological
activities of N-Butyl-N-ethylaniline are not extensively documented, this paper also explores
the broader context of N-alkylanilines, which exhibit a range of biological effects, including
antimicrobial and antioxidant properties, suggesting potential avenues for future research.[2]
Detailed experimental protocols, quantitative data, and workflow visualizations are provided to
support researchers in their work with this compound.

Introduction

N-Butyl-N-ethylaniline is an organic compound characterized by a benzene ring bonded to a
nitrogen atom substituted with both a butyl and an ethyl group.[1] As a member of the N-
alkylaniline class of compounds, its properties are influenced by the nature of these alkyl
substituents, which can affect basicity, nucleophilicity, and solubility.[3] N-alkylanilines are
foundational building blocks in the chemical industry, serving as crucial intermediates in the
production of a wide range of commercially important molecules.[4] Their utility spans from the
synthesis of vibrant dyes and pigments to the formulation of robust polymers and the
development of novel therapeutic agents.[4][5]
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Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic data for N-Butyl-N-ethylaniline is
presented below.

hvsical and Chemical :

Property Value Reference
IUPAC Name N-butyl-N-ethylaniline [6]
CAS Number 13206-64-9 [1]
Molecular Formula C12H19N [1]
Molecular Weight 177.29 g/mol [1]
Exact Mass 177.151749610 Da [6]
Physical State Liquid [7]
Appearance Yellow-orange [7]
Boiling Point 88-91 °C at 5 mmHg [8]
Specific Gravity 0.930 [7]
XLogP3 4.2 [6]
Hydrogen Bond Donor Count 0 [9]
Hydrogen Bond Acceptor

C);untg p ! el
Rotatable Bond Count 5 [9]

Spectroscopic Data
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Technique Data Available Reference

13C NMR Spectrum available [6][10]

Mass Spectrometry (GC-MS) Spectrum available [6][10]
Vapor Phase IR Spectrum

Infrared (IR) Spectroscopy ] [6][10]
available

Synthesis and Reactivity
Synthetic Protocols

The synthesis of N-Butyl-N-ethylaniline can be achieved through various methods, with a
common approach being the N-alkylation of an aniline derivative.

Experimental Protocol: Synthesis of N-ethyl-N-butyl-aniline
This protocol is adapted from a known synthetic method.
o Materials:
o N-ethylaniline (182 parts)
o n-butanol (150 parts)
o Triphenyl phosphite (10 parts)
o Stirred autoclave
e Procedure:

o Combine 182 parts of N-ethylaniline, 150 parts of n-butanol, and 10 parts of triphenyl
phosphite in a stirred autoclave.

o Heat the mixture to 230°C for 20 hours.

o After the reaction period, allow the autoclave to cool and depressurize.
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o Distill off the water formed during the reaction, along with any unreacted N-ethylaniline and
excess n-butanol.

o The product, N-ethyl-N-butyl-aniline, is then distilled at a boiling point of 88-91°C under a
pressure of 5 mm Hg.

* Yield: This method reports a yield of 69% of the theoretical maximum.

Chemical Reactivity

N-Butyl-N-ethylaniline exhibits reactivity typical of aromatic amines. The lone pair of electrons
on the nitrogen atom activates the benzene ring, making it susceptible to electrophilic
substitution reactions, primarily at the ortho and para positions.[1]

Applications and Biological Context
Industrial Applications

Derivatives of N-Butyl-N-ethylaniline are valuable intermediates in several industries:

e Dyes and Pigments: Used in the manufacturing of various colorants for textiles and other
materials.[1]

e Pharmaceuticals: Serves as a precursor in the synthesis of active pharmaceutical
ingredients (APIs).[1]

o Agrochemicals: Employed in the formulation of pesticides.[1]

The following diagram illustrates the general workflow from the synthesis of N-alkylanilines to
their diverse applications.
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General Workflow of N-Alkylaniline Synthesis and Application

Applications

Agrochemical Synthesis

i

Characterization

Synthesis

Reaction Work-up Spectroscopic L
Starting Materials N-Alkylation Purification Quality Control Analysis w WAL D Pharmaceutical Synthesis
(NMR, IR, MS) Intermediate

Click to download full resolution via product page

Caption: General workflow from synthesis to application of N-alkylanilines.

The logical relationship of the applications of N-Butyl-N-ethylaniline derivatives is depicted in
the diagram below.
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Applications of N-Butyl-N-ethylaniline Derivatives
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Caption: Applications of N-Butyl-N-ethylaniline derivatives.

Biological Activity of N-Alkylanilines

While specific data on the biological activity of N-Butyl-N-ethylaniline is limited, the broader
class of N-alkylanilines has been investigated for various biological effects.

« Antimicrobial Activity: N-alkylaniline derivatives have shown notable activity against a range
of bacterial and fungal pathogens.[2] The effectiveness of these compounds is often
influenced by the length of the alkyl chain.[2]

» Antioxidant Activity: There is growing interest in the antioxidant potential of N-alkylaniline
derivatives.[2] These compounds may function as radical scavengers, which could have
implications for mitigating oxidative stress-related conditions.[2]

The exploration of these activities in N-Butyl-N-ethylaniline and its derivatives could be a
promising area for future research in drug development.
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Safety and Handling

Comprehensive safety data for N-Butyl-N-ethylaniline is not readily available in a
standardized format. However, for the related compound N-Butylaniline, it is classified as
harmful if swallowed and causes skin irritation.[7] Standard laboratory safety protocols should
be followed when handling N-Butyl-N-ethylaniline, including the use of personal protective
equipment such as gloves, safety glasses, and a lab coat.[11] Work should be conducted in a
well-ventilated area.[11]

Conclusion

N-Butyl-N-ethylaniline is a valuable chemical intermediate with established applications in the
dye, pharmaceutical, and agrochemical industries. Its synthesis is well-described, and its
chemical properties are characteristic of a tertiary aromatic amine. While its specific biological
profile remains largely unexplored, the known antimicrobial and antioxidant activities of the
broader N-alkylaniline class suggest that N-Butyl-N-ethylaniline and its derivatives may hold
potential for future drug discovery and development efforts. This guide provides a foundational
resource for researchers and professionals working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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